![molecular formula Co B224739 Cobalt-57 CAS No. 13981-50-5](/img/structure/B224739.png)
Cobalt-57
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cobalt-57 is a radioactive isotope of cobalt that is widely used in scientific research. It has a half-life of 270 days and emits gamma rays with an energy of 122 keV. This compound is produced by neutron activation of stable cobalt-56, and it is commonly used as a tracer in various biological and medical applications.
Mechanism of Action
Cobalt-57 emits gamma rays with an energy of 122 keV, which can penetrate tissues and be detected using gamma scintillation counters. When this compound-labeled compounds are administered to animals or humans, they are absorbed into the bloodstream and distributed throughout the body. The gamma rays emitted by the this compound can then be detected in various tissues and organs, providing information on the absorption, distribution, metabolism, and excretion of the compound.
Biochemical and Physiological Effects
This compound is a radioactive isotope, and as such, it can have biochemical and physiological effects on the body. However, the amount of this compound used in scientific research is typically very small and does not cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using cobalt-57 in lab experiments is its long half-life of 270 days. This allows researchers to conduct experiments over an extended period of time without having to worry about the decay of the radioactive isotope. Additionally, this compound emits gamma rays with an energy of 122 keV, which can be easily detected using gamma scintillation counters.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is that it can only be used to study compounds that can be labeled with this compound. Additionally, the use of radioactive isotopes requires special handling and disposal procedures, which can be time-consuming and expensive.
Future Directions
There are many potential future directions for the use of cobalt-57 in scientific research. One area of research is the development of new this compound-labeled compounds for use in medical imaging and diagnosis. Another area of research is the use of this compound in the study of drug metabolism and toxicity. Additionally, there is potential for the use of this compound in the development of new treatments for various diseases, including cancer.
Synthesis Methods
Cobalt-57 is produced by neutron activation of stable cobalt-56. The process involves bombarding cobalt-56 with neutrons in a nuclear reactor, which causes the stable isotope to absorb a neutron and become radioactive. The resulting this compound is then separated from the other isotopes of cobalt using various chemical and physical methods.
Scientific Research Applications
Cobalt-57 is widely used in scientific research as a tracer in various biological and medical applications. It is used to study the absorption, distribution, metabolism, and excretion of drugs and other compounds in the body. This compound-labeled compounds can be detected using gamma scintillation counters, which provide a quantitative measure of the amount of the compound in various tissues and organs.
properties
CAS RN |
13981-50-5 |
---|---|
Molecular Formula |
Co |
Molecular Weight |
56.93629 g/mol |
IUPAC Name |
cobalt-57 |
InChI |
InChI=1S/Co/i1-2 |
InChI Key |
GUTLYIVDDKVIGB-YPZZEJLDSA-N |
Isomeric SMILES |
[57Co] |
SMILES |
[Co] |
Canonical SMILES |
[Co] |
synonyms |
57Co radioisotope Co-57 radioisotope Cobalt-57 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.